Piperoxan hydrochloride
Piperoxan hydrochloride
Piperoxan is an α2-adrenergic receptor (α2-AR) antagonist (Kis = 5.4, 2, and 1.3 nM for α2A-, α2B-, and α2C-ARs, respectively) and a first generation histamine receptor antagonist. It reverses decreases in systolic blood pressure induced by clonidine in spontaneously hypertensive rats when administered at a dose of 10 mg/kg.
Piperoxan hydrochloride is an α2 adrenoceptor antagonist. Target: AdrenoceptorInVitro: When the medulla is superfused with α2 adrenoceptor antagonist Piperoxane (50 μM; 5 min) while the pons is with artificial cerebrospinal fluid (ACSF), the three inactive preparations display rhythmic phrenic bursts at a low frequency (2-4 c/min), and the phrenic burst frequency of the 12 active ones significantly increases during the last 3 min of Piperoxane applications (163±12% of the previous mean frequency). In active medullary preparations, the effects of NA applications (25 μM; 5 min) are compared when the preparations sre superfused either by ACSF (n=8) or by the α2 adrenoceptor antagonist Piperoxane (50 μM; PIP-ACSF; n=5). NA applications either alone (NA-ACSF) or with Piperoxane (PIP-ACSF+NA) significantly increases the phrenic burst frequency. However, the blockage of the medullary α2 adrenoceptors by Piperoxane potentiates a phrenic burst frequency increase: during the fifth minute of NA applications, the phrenic burst frequency reached 171±11% of the mean control value when ACSF is applied alone and 234±21% of the mean control value when PIP-ACSF is applied in control condition.
Piperoxan hydrochloride is an α2 adrenoceptor antagonist. Target: AdrenoceptorInVitro: When the medulla is superfused with α2 adrenoceptor antagonist Piperoxane (50 μM; 5 min) while the pons is with artificial cerebrospinal fluid (ACSF), the three inactive preparations display rhythmic phrenic bursts at a low frequency (2-4 c/min), and the phrenic burst frequency of the 12 active ones significantly increases during the last 3 min of Piperoxane applications (163±12% of the previous mean frequency). In active medullary preparations, the effects of NA applications (25 μM; 5 min) are compared when the preparations sre superfused either by ACSF (n=8) or by the α2 adrenoceptor antagonist Piperoxane (50 μM; PIP-ACSF; n=5). NA applications either alone (NA-ACSF) or with Piperoxane (PIP-ACSF+NA) significantly increases the phrenic burst frequency. However, the blockage of the medullary α2 adrenoceptors by Piperoxane potentiates a phrenic burst frequency increase: during the fifth minute of NA applications, the phrenic burst frequency reached 171±11% of the mean control value when ACSF is applied alone and 234±21% of the mean control value when PIP-ACSF is applied in control condition.
Brand Name:
Vulcanchem
CAS No.:
135-87-5
VCID:
VC0002672
InChI:
InChI=1S/C14H19NO2.ClH/c1-4-8-15(9-5-1)10-12-11-16-13-6-2-3-7-14(13)17-12;/h2-3,6-7,12H,1,4-5,8-11H2;1H
SMILES:
C1CCN(CC1)CC2COC3=CC=CC=C3O2.Cl
Molecular Formula:
C14H20ClNO2
Molecular Weight:
269.77 g/mol
Piperoxan hydrochloride
CAS No.: 135-87-5
Cat. No.: VC0002672
Molecular Formula: C14H20ClNO2
Molecular Weight: 269.77 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Piperoxan is an α2-adrenergic receptor (α2-AR) antagonist (Kis = 5.4, 2, and 1.3 nM for α2A-, α2B-, and α2C-ARs, respectively) and a first generation histamine receptor antagonist. It reverses decreases in systolic blood pressure induced by clonidine in spontaneously hypertensive rats when administered at a dose of 10 mg/kg. Piperoxan hydrochloride is an α2 adrenoceptor antagonist. Target: AdrenoceptorInVitro: When the medulla is superfused with α2 adrenoceptor antagonist Piperoxane (50 μM; 5 min) while the pons is with artificial cerebrospinal fluid (ACSF), the three inactive preparations display rhythmic phrenic bursts at a low frequency (2-4 c/min), and the phrenic burst frequency of the 12 active ones significantly increases during the last 3 min of Piperoxane applications (163±12% of the previous mean frequency). In active medullary preparations, the effects of NA applications (25 μM; 5 min) are compared when the preparations sre superfused either by ACSF (n=8) or by the α2 adrenoceptor antagonist Piperoxane (50 μM; PIP-ACSF; n=5). NA applications either alone (NA-ACSF) or with Piperoxane (PIP-ACSF+NA) significantly increases the phrenic burst frequency. However, the blockage of the medullary α2 adrenoceptors by Piperoxane potentiates a phrenic burst frequency increase: during the fifth minute of NA applications, the phrenic burst frequency reached 171±11% of the mean control value when ACSF is applied alone and 234±21% of the mean control value when PIP-ACSF is applied in control condition. |
|---|---|
| CAS No. | 135-87-5 |
| Molecular Formula | C14H20ClNO2 |
| Molecular Weight | 269.77 g/mol |
| IUPAC Name | 1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)piperidin-1-ium;chloride |
| Standard InChI | InChI=1S/C14H19NO2.ClH/c1-4-8-15(9-5-1)10-12-11-16-13-6-2-3-7-14(13)17-12;/h2-3,6-7,12H,1,4-5,8-11H2;1H |
| Standard InChI Key | BITRJBQGQMGGQI-UHFFFAOYSA-N |
| SMILES | C1CCN(CC1)CC2COC3=CC=CC=C3O2.Cl |
| Canonical SMILES | C1CC[NH+](CC1)CC2COC3=CC=CC=C3O2.[Cl-] |
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